Cas no 1361920-31-1 (5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile)

• Product Name: 5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile
• CAS No: 1361920-31-1
• MF: C₁₀H₉ClF₂N₂O
• MW: 246.641068220139
• CID: 4912617
• Update Time: 2025-10-30

5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile

• Inchi： 1S/C10H9ClF2N2O/c1-16-9-7(2-3-14)6(4-11)5-15-8(9)10(12)13/h5,10H,2,4H2,1H3
• InChI Key： OACJJOGGGUFEMW-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C(=C1CC#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 1.5
• Topological Polar Surface Area: 45.9

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile

5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile: A Comprehensive Overview

5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile, with the CAS number 1361920-31-1, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple functional groups: a chloromethyl group at position 5, a difluoromethyl group at position 2, a methoxy group at position 3, and an acetonitrile group at position 4. These substituents contribute to its diverse chemical properties and potential applications.

The synthesis of 5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile involves a series of carefully designed reactions, including nucleophilic substitutions, electrophilic substitutions, and acylation processes. Recent advancements in catalytic methodologies have enabled the optimization of these reactions, leading to higher yields and improved efficiency. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to further enhance the scalability of this compound's production.

The structural features of this compound make it an attractive candidate for various applications. In the field of pharmacology, the presence of electron-withdrawing groups such as the acetonitrile and difluoromethyl groups enhances the compound's ability to interact with biological targets. Recent studies have demonstrated its potential as a lead compound in the development of novel anti-cancer agents. For instance, a 2023 study published in Nature Communications highlighted its ability to inhibit specific kinase enzymes involved in tumor progression.

In materials science, 5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile has been investigated for its role in the synthesis of advanced polymers and optoelectronic materials. Its electron-deficient pyridine ring facilitates strong π-π interactions, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. A 2023 paper in Advanced Materials reported its use as a building block for constructing highly efficient OLEDs with enhanced luminous efficiency.

The environmental impact of this compound is another area of active research. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, but its persistence in aquatic environments remains a concern. Regulatory agencies are currently evaluating its potential risks to aquatic ecosystems, particularly given its widespread use in industrial applications.

From a toxicological perspective, recent findings indicate that 5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile displays low acute toxicity in experimental animals. However, chronic exposure studies are still underway to assess its long-term effects on human health and ecological systems.

In conclusion, 5-(Chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile (CAS No: 1361920-31-1) stands as a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.